3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C14H17ClN2O4/c1-14(2)12(19)17(13(20)16-14)7-9(18)8-21-11-6-4-3-5-10(11)15/h3-6,9,18H,7-8H2,1-2H3,(H,16,20)
• InChI Key: GKQMDSODMIRZDU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(COC2=CC=CC=C2Cl)O)C
• Molecular Formula: C14H17ClN2O4
• Molecular Weight: 312.75 g/mol

Description

3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as Dantrolene, is a medication primarily used to treat muscle spasticity and muscle rigidity. It is a member of the class of drugs known as skeletal muscle relaxants. Dantrolene is a hydantoin derivative that acts by inhibiting the release of calcium ions from the sarcoplasmic reticulum of skeletal muscle cells. In

Mechanism of Action

3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione acts by inhibiting the release of calcium ions from the sarcoplasmic reticulum of skeletal muscle cells. This leads to a reduction in the amount of calcium available for muscle contraction, resulting in muscle relaxation. This compound does not affect the release of calcium ions from cardiac muscle cells, which is why it is primarily used to treat skeletal muscle spasticity.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It reduces the amount of calcium available for muscle contraction, resulting in muscle relaxation. It also reduces the amount of oxygen required by muscles during contraction, which can be beneficial in conditions such as malignant hyperthermia. This compound can also cause drowsiness, dizziness, and weakness, which can be side effects of the medication.

Advantages and Limitations for Lab Experiments

3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione has several advantages and limitations for lab experiments. It is a well-studied medication with a known mechanism of action, which makes it a useful tool for investigating muscle physiology. However, this compound can be difficult to obtain and may be expensive, which can limit its use in some experiments. Additionally, this compound can have side effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione. One area of interest is the development of new formulations of the medication that could improve its efficacy and reduce its side effects. Another area of interest is the investigation of the potential therapeutic applications of this compound in other medical conditions, such as Parkinson's disease and Huntington's disease. Finally, there is a need for further research on the mechanism of action of this compound, which could lead to the development of new drugs that target the same pathways.

Scientific Research Applications

3-[3-(2-chlorophenoxy)-2-hydroxypropyl]-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to be effective in the treatment of muscle spasticity associated with spinal cord injury, cerebral palsy, multiple sclerosis, and stroke. This compound has also been used to treat malignant hyperthermia, a rare but potentially fatal condition that can occur during anesthesia.